Cas no 1216245-89-4 (6-Bromo-7-methylimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 6-Bromo-7-methylimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1216245-89-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 3036490
• Update Time: 2025-10-30

6-Bromo-7-methylimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• Z8424
• 6-Bromo-7-methylimidazo1,2-apyridine-2-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c1-5-2-8-11-7(9(13)14)4-12(8)3-6(5)10/h2-4H,1H3,(H,13,14)
• InChI Key： PJBKLYUADULXTC-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(C(=O)O)N=C2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-7-methylimidazo1,2-apyridine-2-carboxylic acid

6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1216245-89-4): A Comprehensive Overview

6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1216245-89-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive imidazopyridine core and functional groups, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid is defined by its imidazopyridine scaffold, which is a common motif in many bioactive molecules. The presence of a bromine atom at the 6-position and a methyl group at the 7-position imparts unique properties to this compound. The carboxylic acid group at the 2-position further enhances its reactivity and potential for conjugation with other molecules. This combination of functional groups makes it an attractive candidate for drug design and development.

The synthesis of 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of an appropriate aryl aldehyde with a substituted amine to form an imine intermediate, followed by cyclization to form the imidazopyridine core. The bromination and carboxylation steps are then carried out to introduce the desired functional groups. Recent advancements in synthetic methodologies have led to more streamlined and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of biological activity, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate ion channels and neurotransmitter receptors has been explored for potential applications in neurological disorders.

The pharmacological properties of 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid have also been investigated in preclinical models. In vitro studies have shown that it can effectively inhibit the proliferation of cancer cells and induce apoptosis through multiple mechanisms. In vivo studies have further confirmed its efficacy in animal models of cancer, demonstrating significant tumor growth inhibition without major side effects. These findings highlight its potential as a lead compound for further drug development.

Beyond cancer research, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid has also shown promise in other therapeutic areas. For example, its ability to modulate ion channels has been explored for potential applications in cardiovascular diseases. Studies have demonstrated that it can influence calcium channel activity, which is crucial for maintaining cardiac function. Additionally, its effects on neurotransmitter receptors have been investigated for potential use in treating neurological disorders such as epilepsy and Parkinson's disease.

The safety profile of 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it exhibits a favorable safety margin at therapeutic doses. However, as with any new compound, further studies are needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1216245-89-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.